Cas no 4887-85-8 (1H-Benzimidazole,1-butyl-2-methyl-)

1H-Benzimidazole,1-butyl-2-methyl- structure
4887-85-8 structure
Product Name:1H-Benzimidazole,1-butyl-2-methyl-
CAS No:4887-85-8
MF:C12H16N2
MW:188.268842697144
CID:332261
PubChem ID:335472
Update Time:2025-04-19

1H-Benzimidazole,1-butyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,1-butyl-2-methyl-
    • 1-butyl-2-methylbenzimidazole
    • 1H-Benzimidazole,1-butyl-2-methyl-(9CI)
    • 1-butyl-2-methyl-1H-benzo[d]imidazole
    • 1-Butyl-2-methyl-1H-benzoimidazole
    • 1-Butyl-2-methylbenzimidazol
    • 1-n-butyl-2-methylbenzimidazole
    • AC1L7HK7
    • HMS1674P15
    • NSC345180
    • STOCK1S-01818
    • SureCN1022300
    • SCHEMBL1022300
    • CHEMBL4870103
    • NSC-345180
    • Z57114915
    • QFCMOFRLADNCHO-UHFFFAOYSA-N
    • AKOS000560008
    • 4887-85-8
    • NSC 345180
    • DTXSID30319415
    • Inchi: 1S/C12H16N2/c1-3-4-9-14-10(2)13-11-7-5-6-8-12(11)14/h5-8H,3-4,9H2,1-2H3
    • InChI Key: QFCMOFRLADNCHO-UHFFFAOYSA-N
    • SMILES: N1(C(C)=NC2C=CC=CC1=2)CCCC

Computed Properties

  • Exact Mass: 188.13148
  • Monoisotopic Mass: 188.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • Density: 1.03
  • Boiling Point: 328.3°C at 760 mmHg
  • Flash Point: 152.4°C
  • Refractive Index: 1.564
  • PSA: 17.82
  • LogP: 3.14480
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